Cas no 122920-28-9 ()

• CAS No: 122920-28-9
• MF: C₄H₁₀O₃
• MW: 106.120401859283
• CID: 6646542
• PubChem ID: 18728334
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C4H10O3/c1-3(6)4(7)2-5/h3-7H,2H2,1H3/t3-,4-/m0/s1
• InChI Key： YAXKTBLXMTYWDQ-IMJSIDKUSA-N
• SMILES： O[C@@H](CO)[C@H](C)O

Computed Properties

• Exact Mass: 106.062994177g/mol
• Monoisotopic Mass: 106.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 46.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols